Cas no 1261870-16-9 (2-(Chloromethyl)-4-methylnaphthalene)

• Product Name: 2-(Chloromethyl)-4-methylnaphthalene
• CAS No: 1261870-16-9
• MF: C₁₂H₁₁Cl
• MW: 190.668742418289
• CID: 4935751
• Update Time: 2025-05-22

2-(Chloromethyl)-4-methylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-methylnaphthalene

• Inchi： 1S/C12H11Cl/c1-9-6-10(8-13)7-11-4-2-3-5-12(9)11/h2-7H,8H2,1H3
• InChI Key： ZPMLLRDFOMTYCQ-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C)=C2C=CC=CC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 2-(Chloromethyl)-4-methylnaphthalene

2-(Chloromethyl)-4-methylnaphthalene: A Comprehensive Overview

The compound with CAS No 1261870-16-9, commonly referred to as 2-(Chloromethyl)-4-methylnaphthalene, is a fascinating molecule that has garnered significant attention in various scientific domains. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, with a chloromethyl group attached at the 2-position and a methyl group at the 4-position. Its unique structure endows it with distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

Naphthalene derivatives have long been studied for their versatile applications in organic chemistry, materials science, and pharmacology. The introduction of substituents like the chloromethyl and methyl groups in 2-(Chloromethyl)-4-methylnaphthalene significantly alters its electronic properties and reactivity. Recent studies have explored its potential as a building block for synthesizing more complex molecules, such as pharmaceutical agents and advanced materials.

The synthesis of 2-(Chloromethyl)-4-methylnaphthalene typically involves multi-step reactions, often starting from naphthalene itself. Researchers have optimized these processes to enhance yield and purity, leveraging modern catalytic techniques and green chemistry principles. For instance, the use of palladium-catalyzed coupling reactions has been reported to facilitate the attachment of the chloromethyl group with high efficiency.

In terms of applications, naphthalene derivatives like this compound are being investigated for their roles in drug discovery. The chloromethyl group introduces a reactive site that can be exploited for functionalization, potentially leading to bioactive molecules with therapeutic potential. Recent findings suggest that derivatives of 2-(Chloromethyl)-4-methylnaphthalene may exhibit anti-inflammatory or anti-cancer properties, although further research is needed to validate these claims.

Moreover, the electronic properties of naphthalene derivatives make them attractive candidates for use in organic electronics. The methyl substitution at the 4-position enhances the molecule's stability and solubility, which are critical factors for applications in organic semiconductors and light-emitting diodes (OLEDs). Emerging research is focusing on how these properties can be tuned further to improve device performance.

From an environmental perspective, understanding the fate and transport of naphthalene derivatives in natural systems is crucial. Studies have shown that compounds like 2-(Chloromethyl)-4-methylnaphthalene can undergo biodegradation under certain conditions, though their persistence in aquatic environments remains a topic of concern. Regulatory agencies are increasingly scrutinizing such compounds to ensure they meet safety standards.

In conclusion, 2-(Chloromethyl)-4-methylnaphthalene (CAS No 1261870-16-9) stands as a testament to the versatility of naphthalene derivatives in modern chemistry. Its unique structure and reactivity continue to drive innovation across multiple disciplines, from drug discovery to materials science. As research advances, this compound is poised to play an even more significant role in shaping future technologies and therapeutic solutions.